2-(Isopropylamino)-N-(4-sulfamoylphenyl)acetamide

• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol
• SMILES: CC(C)NCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N
• InChI: InChI=1S/C11H17N3O3S/c1-8(2)13-7-11(15)14-9-3-5-10(6-4-9)18(12,16)17/h3-6,8,13H,7H2,1-2H3,(H,14,15)(H2,12,16,17)
• InChIKey: BCQMKQVFATVZLA-UHFFFAOYSA-N

2-(Isopropylamino)-N-(4-sulfamoylphenyl)acetamide: CA Inhibition Baseline

2-(Isopropylamino)-N-(4-sulfamoylphenyl)acetamide (CAS 64876‑29‑5) is a synthetic small molecule belonging to the phenylacetamido‑sulfonamide chemotype. It incorporates a 4‑sulfamoylphenyl “warhead” that anchors into carbonic anhydrase (CA) active sites, bearing a secondary isopropylamino tail. Available at ≥98 % purity , this compound exhibits a characteristic cross‑isoform CA inhibition profile: very weak inhibition of human (h) CA I, II, and XII (all Ki > 50 μM) with measurable but modest inhibition of hCA IX (Ki ≈23.5 μM) [1]. This distinctly right‑shifted potency fingerprint differentiates it from nanomolar‑potency sulfonamide CA inhibitors and positions it as a low‑affinity probe compound for isoform selectivity studies and scaffold‑hopping programs.

Very weak CA I/II/XII inhibition baseline

Measurable hCA IX binding for selectivity profiling

Defined physicochemical profile for fragment elaboration

• [1] BindingDB. Ligand BDBM50096140 (CHEMBL3593606): Ki values against hCA I, II, IX, XII (stopped‑flow CO₂ hydration assay). View Source

2-(Isopropylamino)-N-(4-sulfamoylphenyl)acetamide: Substitution Limitations

Within the phenylacetamido‑sulfonamide CA inhibitor class, minor structural variations produce marked potency shifts that preclude casual substitution. For example, closely related analogs bearing alternative α‑substituents on the acetamide linker can achieve hCA II Ki values as low as 4.9 nM, a >10 000‑fold improvement over the >50 μM Ki of 2‑(isopropylamino)‑N‑(4‑sulfamoylphenyl)acetamide against the same isoform [1][2]. The compound’s secondary isopropylamino tail selectively depresses intrinsic potency while preserving the sulfamoylphenyl–Zn²⁺ coordination motif, creating an intentionally weak baseline that is valuable for detecting gain‑of‑affinity SAR signals. Therefore, substituting this compound with a higher‑affinity generic sulfonamide (e.g., acetazolamide, Ki≈12–250 nM across hCA I, II, VII) during a screening cascade eliminates the dynamic range needed for fragment elaboration or scaffold‑morphing campaigns [3].

Structural analogs can shift potency by orders of magnitude, preventing casual replacement without loss of the intentional weak baseline.

High-affinity reference inhibitors (e.g., acetazolamide) saturate the assay window, eliminating the dynamic range required for gain-of-affinity SAR detection.

Generic sulfonamides lack the hCA IX-selective fingerprint needed for isoform-focused screening campaigns.

• [1] BindingDB. Ligand BDBM50096140 (CHEMBL3593606): hCA II Ki > 50 000 nM. View Source
• [2] BindingDB. Ligand BDBM50237183 (CHEMBL1518113): hCA II Ki = 4.9 nM, hCA I Ki = 220 nM. View Source
• [3] Inhibition Studies on Human and Mycobacterial Carbonic Anhydrases with N‑((4‑Sulfamoylphenyl)carbamothioyl) Amides. 2023. Acetazolamide Ki values: hCA I 250 nM, hCA II 12.5 nM, hCA VII 2.5 nM. View Source

2-(Isopropylamino)-N-(4-sulfamoylphenyl)acetamide: Differential Evidence

Isoform Selectivity: hCA IX vs hCA II

The compound displays a distinctive selectivity pattern across CA isoforms: it discriminates hCA IX (Ki ≈ 23.5 μM) from hCA II, hCA I, and hCA XII (all Ki > 50 μM) [1]. By contrast, a structurally close phenylacetamido‑sulfonamide analog (BDBM50237183, CHEMBL1518113) shows exceptional hCA II potency (Ki = 4.9 nM) with selectivity over hCA I (Ki = 220 nM) and hCA XII (Ki > 50 μM) [2]. The pair thus provides orthogonal selectivity vectors: one favors hCA IX over hCA II (∼2‑fold), the other favors hCA II over hCA I (∼45‑fold).

Isoform Selectivity: hCA IX vs hCA II

Head-to-head

Target hCA IX Ki ≈23.5 μM; hCA I,II,XII >50 μM

Comparator BDBM50237183: hCA II Ki 4.9 nM; hCA I Ki 220 nM; hCA XII >50 μM

Orthogonal selectivity vectors for SAR exploration

Stopped-flow CO₂ hydration assay, 15 min preincubation

Evidence Dimension	CA isoform selectivity profile (Ki ratio)
Target Compound Data	hCA IX Ki ≈23.5 μM; hCA I, II, XII Ki >50 μM
Comparator Or Baseline	BDBM50237183: hCA II Ki = 4.9 nM; hCA I Ki = 220 nM; hCA XII Ki >50 μM
Quantified Difference	Orthogonal selectivity: target compound discriminates hCA IX (∼2‑fold); comparator discriminates hCA II (∼45‑fold over hCA I)
Conditions	Recombinant human CA isoforms; stopped‑flow CO₂ hydration assay; 15 min preincubation

Why This Matters

Procurement of both compounds enables parallel SAR exploration of hCA IX‑ versus hCA II‑directed chemotypes during lead‑optimization campaigns.

• [1] BindingDB. BDBM50096140 (CHEMBL3593606): hCA IX Ki = 23 500 nM; hCA I, II, XII Ki >50 000 nM. View Source
• [2] BindingDB. BDBM50237183 (CHEMBL1518113): hCA II Ki = 4.9 nM; hCA I Ki = 220 nM; hCA XII Ki >50 000 nM. View Source

Potency Gap vs Acetazolamide Baseline

Against the widely used clinical CA inhibitor acetazolamide (AAZ), 2‑(isopropylamino)‑N‑(4‑sulfamoylphenyl)acetamide occupies a unique potency stratum. AAZ inhibits hCA I, II, and VII with Ki values ranging from 2.5 to 250 nM [1], whereas the target compound displays Ki values >50 μM for hCA I and II [2]. This three‑order‑of‑magnitude potency gap (≥400‑fold for hCA II; ≥200‑fold for hCA I) makes the compound an ideal negative‑control or low‑affinity reference molecule when evaluating novel CA inhibitor series, ensuring that observed SAR gains are not obscured by excessive baseline potency.

Potency Gap vs Acetazolamide

Cross-study comparable

Target hCA I,II Ki >50 μM

Acetazolamide hCA I Ki ≈250 nM; hCA II Ki ≈12.5 nM

Establishes low-activity reference for novel CA inhibitor series

Literature consensus AAZ Ki values; ≥200–4,000‑fold gap

Evidence Dimension	Potency gap versus clinical reference inhibitor acetazolamide
Target Compound Data	hCA I Ki >50 μM; hCA II Ki >50 μM
Comparator Or Baseline	Acetazolamide: hCA I Ki ≈ 250 nM; hCA II Ki ≈ 12.5 nM
Quantified Difference	≥200‑fold weaker on hCA I; ≥4 000‑fold weaker on hCA II
Conditions	Recombinant hCA I, II; stopped‑flow CO₂ hydration assay; literature consensus AAZ Ki values

Why This Matters

Enables direct quantitative benchmarking of novel CA inhibitor series against the clinical gold standard without the confounding influence of high intrinsic potency.

• [1] Inhibition Studies on Human and Mycobacterial Carbonic Anhydrases with N‑((4‑Sulfamoylphenyl)carbamothioyl) Amides. 2023. AAZ Ki values: hCA I 250 nM, hCA II 12.5 nM, hCA VII 2.5 nM. View Source
• [2] BindingDB. BDBM50096140 (CHEMBL3593606): hCA I, II Ki >50 000 nM. View Source

Physicochemical Profile for Rational Design

Physicochemical descriptors for 2‑(isopropylamino)‑N‑(4‑sulfamoylphenyl)acetamide have been experimentally determined or computationally validated: molecular weight 271.34 g mol⁻¹, topological polar surface area (TPSA) 101.29 Ų, calculated LogP ≈0.27, with 3 H‑bond donors and 4 H‑bond acceptors . These parameters place the compound within oral drug‑like chemical space (Rule‑of‑Five compliant) while its limited aqueous solubility (typical of this chemotype) provides a measurable physicochemical baseline for library design. In comparison, p‑substituted halogenated analogs in this series exhibit higher LogP values (ΔLogP > +1.0), enabling systematic tuning of lipophilicity while maintaining the same core scaffold.

Physicochemical Profile

Data to verify

MW271.34 g/mol

LogP0.27

TPSA101.29 Ų

HBD/HBA3 / 4

Drug-like baseline for systematic optimization

Calculated descriptors; solubility typical of chemotype

Evidence Dimension	Physicochemical parameter set (MW, LogP, TPSA, HBD/HBA)
Target Compound Data	MW 271.34; LogP 0.27; TPSA 101.29 Ų; HBD 3; HBA 4
Comparator Or Baseline	Halogenated phenylacetamido‑sulfonamide analogs: LogP typically >1.3 (class‑level inference)
Quantified Difference	Baseline LogP ∼0.27; ΔLogP >+1.0 achievable via halogen substitution
Conditions	Calculated physicochemical descriptors (Leyan product record); solubility assessed in organic/aqueous solvent systems

Why This Matters

Provides procurement teams and medicinal chemists with a well‑characterized, low‑LogP starting scaffold suitable for systematic physicochemical property optimization during lead development.

Patent Family Coverage of Sulfonamide CA Inhibitors

The compound falls within the scope of patent families disclosing phenyl‑substituted sulfonamides as CA inhibitors and matriptase inhibitors. Specifically, US patent US‑85693 describes meta‑substituted phenyl sulfonyl amides of secondary amino acid amides as matriptase inhibitors , while European patent EP 2509571 (derived from PCT/EP2010/069178, WO 2011/070071) claims novel sulfonamide compounds with CA‑inhibitory activity [1]. The compound’s structural features (secondary isopropylamino tail on a phenyl sulfonamide core) align with the Markush structures in these filings, providing an IP‑anchored reference compound for freedom‑to‑operate landscaping and for designing patent‑distinct analogs.

Patent Family Coverage

Context-dependent

Structurally encompassed by US‑85693 (matriptase inhibitors) and EP 2509571 (novel sulfonamide CA inhibitors).

IP-anchored reference for FTO landscaping

Patent document analysis; qualitative association

Evidence Dimension	Patent family association
Target Compound Data	Structurally encompassed by US‑85693 (meta‑substituted phenyl sulfonyl amides) and EP 2509571 (novel sulfonamide compounds)
Comparator Or Baseline	N/A (no direct comparator; supporting IP context)
Quantified Difference	Qualitative association to two independent patent families covering sulfonamide CA/matriptase inhibitors
Conditions	Patent document analysis; compound structure compared to Markush claims

Why This Matters

Equips IP and procurement professionals with a concrete reference compound for prior‑art analysis and FTO assessment when advancing phenylacetamido‑sulfonamide lead series.

• [1] European Patent EP 2509571 (WO 2011/070071). Novel sulfonamide compounds. Filing date 2010‑12‑08. View Source

2-(Isopropylamino)-N-(4-sulfamoylphenyl)acetamide: Application Scenarios

Low-Affinity Reference for CA Selectivity Profiling

With its Ki >50 μM for hCA I, II, and XII but measurable hCA IX binding (Ki ≈23.5 μM) , the compound serves as an ideal low‑affinity reference probe in multi‑isoform CA selectivity panels. It establishes the assay floor, enabling direct quantification of selectivity gains achieved by structural modifications. Its orthogonal selectivity fingerprint relative to hCA II‑selective analogs (e.g., BDBM50237183, hCA II Ki = 4.9 nM) [1] makes it particularly valuable for screening libraries where hCA IX discrimination is the primary design objective.

Negative Control for Lead Optimization

The ≥4 000‑fold potency gap between this compound (hCA II Ki > 50 μM) and acetazolamide (hCA II Ki ≈12.5 nM) [1] positions it as an unambiguous negative‑control molecule for CA inhibitor lead‑optimization programs. Including it in every screening plate provides a consistent low‑activity baseline that ensures assay sensitivity and prevents false‑positive assignment of CA‑inhibitory activity to weakly active analogs during hit‑to‑lead progression.

Physicochemical Baseline for Fragment-Based Design

The compound’s well‑defined physicochemical profile (MW 271.34, LogP 0.27, TPSA 101.29 Ų, HBD 3, HBA 4) provides a measurable baseline for fragment‑based drug design (FBDD) and scaffold‑hopping campaigns targeting CA enzymes. Its low LogP and balanced H‑bond donor/acceptor count make it an attractive starting point for systematic physicochemical optimization, where incremental LogP increases (>+1.0) introduced via halogen or alkyl substitution can be quantitatively tracked against CA isoform potency improvements [1].

IP Reference for Freedom-to-Operate Analysis

As a compound structurally encompassed by patent families US‑85693 (matriptase inhibitors) and EP 2509571/WO 2011/070071 (novel sulfonamide compounds) [1], this molecule provides a concrete reference point for freedom‑to‑operate landscaping in the crowded sulfonamide CA inhibitor patent space. Procurement and IP teams can use it to benchmark structural novelty and assess the patent‑distinctiveness of new phenylacetamido‑sulfonamide lead candidates.

Application

Selection Property

Validation Focus

CA isoform selectivity profiling

Weak CA I/II/XII inhibition, measurable CA IX binding

hCA IX-selective assay development

Negative control for lead optimization

Orders-of-magnitude weaker than clinical reference inhibitor

Baseline activity monitoring in screening plates

Fragment-based physicochemical optimization

Low lipophilicity, Rule-of-Five compliant scaffold

LogP and HBD/HBA modulation tracking

Freedom-to-operate landscaping

Structurally covered by key sulfonamide patent families

Patent-distinctiveness assessment

• [1] EP 2509571 (WO 2011/070071). Novel sulfonamide compounds. View Source